Cas no 41253-01-4 (1-iodo-3-nitro-5-(trifluoromethyl)benzene)

• Product Name: 1-iodo-3-nitro-5-(trifluoromethyl)benzene
• CAS No: 41253-01-4
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• MDL: MFCD03412248
• CID: 820735
• Update Time: 2025-06-15

1-iodo-3-nitro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-nitrobenzotrifluoride
• 1-iodo-3-nitro-5-(trifluoromethyl)benzene
• 3-Nitro-5-iodobenzotrifluoride
• 5-IODO-3-NITRO-1-TRIFLUOROMETHYLBENZENE
• 3-Nitro-5-jodobenzotrifluorid
• 1-IODO-3-NITRO-5-BENZOTRIFLUORIDE
• BANTUHUNKDGMCA-UHFFFAOYSA-N
• 5677AB
• CM13254
• FCH1324285
• AS05934
• AX8161244
• 5-Iodo-3-nitro-1-(trifluoromethyl)benzene
• ST24042379
• A21492
• 1-Iodo-3-nitro-5-benzotrifluori

• MDL： MFCD03412248
• Inchi： 1S/C7H3F3INO2/c8-7(9,10)4-1-5(11)3-6(2-4)12(13)14/h1-3H
• InChI Key： BANTUHUNKDGMCA-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.91600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 228
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 2.020±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 264.3±35.0 ºC (760 Torr),
• Flash Point: 113.7±25.9 ºC,
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.74140

1-iodo-3-nitro-5-(trifluoromethyl)benzene Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-iodo-3-nitro-5-(trifluoromethyl)benzene

Comprehensive Overview of 1-iodo-3-nitro-5-(trifluoromethyl)benzene (CAS No. 41253-01-4)

1-iodo-3-nitro-5-(trifluoromethyl)benzene (CAS No. 41253-01-4) is a highly specialized aromatic compound widely utilized in organic synthesis, pharmaceuticals, and agrochemical research. Its unique structure, featuring an iodo substituent, a nitro group, and a trifluoromethyl moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries increasingly seek this compound due to its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Ullmann reactions, which are pivotal in modern drug discovery.

The growing demand for 1-iodo-3-nitro-5-(trifluoromethyl)benzene aligns with trends in sustainable chemistry and green synthesis. Many users search for "eco-friendly synthesis of nitroaromatics" or "applications of trifluoromethylated compounds in pharmaceuticals," highlighting the compound's relevance. Its electron-withdrawing groups enhance reactivity, making it ideal for designing bioactive molecules, including kinase inhibitors and antimicrobial agents—topics frequently explored in recent scientific literature.

From an industrial perspective, CAS No. 41253-01-4 is critical for producing advanced materials like liquid crystals and OLED components. Searches for "high-performance materials derived from iodobenzene derivatives" reflect this niche application. The compound’s stability under rigorous conditions also appeals to material scientists optimizing durability in electronic devices—a hot topic as wearable technology and flexible displays gain traction.

Quality control and analytical methods for 1-iodo-3-nitro-5-(trifluoromethyl)benzene are another focal point. Laboratories often inquire about "HPLC purification techniques for polyhalogenated aromatics" or "spectroscopic characterization of nitro-trifluoromethyl compounds," underscoring the need for precise handling. Advanced techniques like NMR (19F/1H) and mass spectrometry are essential for verifying purity, a concern for synthetic chemists aiming for reproducibility.

In summary, 1-iodo-3-nitro-5-(trifluoromethyl)benzene (CAS No. 41253-01-4) bridges multiple disciplines, from medicinal chemistry to materials science. Its role in cutting-edge research and alignment with sustainability goals ensures continued interest, as evidenced by trending queries and peer-reviewed studies. Future innovations will likely expand its applications, reinforcing its status as a cornerstone in synthetic chemistry.